Cas no 802618-02-6 (1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI))

802618-02-6 structure
Product name:1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI)
CAS No:802618-02-6
MF:C12H17NO2
MW:207.268883466721
CID:713846
1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-, (4R,5R)-rel-
- 1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI)
- 1-Benzoxepin-5-ol, 4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-, (4R,5R)-rel-
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- Inchi: 1S/C12H17NO2/c1-7-5-8(2)12-9(6-7)11(14)10(13)3-4-15-12/h5-6,10-11,14H,3-4,13H2,1-2H3/t10-,11-/m1/s1
- InChI Key: VDEWPVHXYKNGDA-GHMZBOCLSA-N
- SMILES: O1C2=C(C)C=C(C)C=C2[C@@H](O)[C@H](N)CC1
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI) Related Literature
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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2. Book reviews
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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4. Back matter
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
802618-02-6 (1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI)) Related Products
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